Cas no 85100-44-3 (2-benzyl-4-methylpentanoic acid)

• Product Name: 2-benzyl-4-methylpentanoic acid
• CAS No: 85100-44-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 4660320
• PubChem ID: 15416243
• Update Time: 2025-10-22

2-benzyl-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-4-methylpentanoic acid

• Inchi： 1S/C13H18O2/c1-10(2)8-12(13(14)15)9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,14,15)
• InChI Key： OSPILOQOWQWUCH-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-benzyl-4-methylpentanoic acid

2-Benzyl-4-Methylpentanoic Acid (CAS No. 85100-44-3): A Comprehensive Overview

2-Benzyl-4-methylpentanoic acid is a versatile organic compound with the CAS registry number 85100-44-3. This compound belongs to the class of carboxylic acids and is characterized by its unique structure, which includes a benzyl group attached to the second carbon of a pentanoic acid backbone. The presence of the benzyl group and the methyl substituent at the fourth carbon position imparts distinctive chemical and physical properties to this molecule, making it a valuable compound in various applications across different industries.

The synthesis of 2-benzyl-4-methylpentanoic acid can be achieved through several methods, including but not limited to, alkylation of pentanoic acid derivatives or through the reaction of benzyl halides with appropriately substituted carboxylic acids. Recent advancements in organic chemistry have enabled more efficient and environmentally friendly synthesis pathways, reducing the overall cost and improving the scalability of production processes. These methods are particularly relevant in the context of increasing demand for this compound in pharmaceuticals and agrochemicals.

One of the most significant applications of 2-benzyl-4-methylpentanoic acid is in the field of drug discovery. This compound has been identified as a potential lead molecule in the development of new pharmaceutical agents due to its ability to interact with various biological targets. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings were reported in a 2023 study published in *Journal of Medicinal Chemistry*, where researchers highlighted its potential as a scaffold for designing next-generation therapeutics.

In addition to its pharmaceutical applications, 2-benzyl-4-methylpentanoic acid has also found utility in the cosmetics industry. Its ability to act as a mild exfoliant and its compatibility with skin formulations make it an attractive ingredient in skincare products. Recent research has focused on enhancing its stability under various environmental conditions, ensuring that it maintains its efficacy even when exposed to light or temperature fluctuations. This has been particularly important for its use in sunscreens and anti-aging products.

The physical properties of 2-benzyl-4-methylpentanoic acid are also worth noting. It has a melting point of approximately 115°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both aqueous and organic reaction systems, depending on the specific application requirements.

From an environmental standpoint, 2-benzyl-4-methylpentanoic acid has been shown to have low toxicity levels, which aligns with current global efforts to promote green chemistry practices. Its biodegradability has been assessed under standard conditions, and results indicate that it degrades efficiently within a short timeframe when exposed to microbial activity. This makes it an eco-friendly choice for industries looking to minimize their environmental footprint.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's behavior under various conditions. For example, high-resolution mass spectrometry (HRMS) has been employed to confirm its molecular formula and purity levels with unprecedented accuracy. Such techniques are essential for ensuring quality control during production and for validating experimental results in research settings.

In conclusion, 2-benzyl-4-methylpentanoic acid (CAS No. 85100-44-3) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a key player in advancing modern science and technology. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.